Cas no 1375851-81-2 (N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide
• CAS No: 1375851-81-2
• MF: C₁₈H₂₇N₅O₂
• MW: 345.43928360939
• CID: 6169608
• PubChem ID: 72115530
• Update Time: 2025-11-04

N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS033237500
• EN300-26686933
• N-(1-CYANOCYCLOHEXYL)-2-[4-(1,2-OXAZOL-3-YLMETHYL)PIPERAZIN-1-YL]PROPANAMIDE
• Z1289599684
• 1375851-81-2
• N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide

• Inchi： 1S/C18H27N5O2/c1-15(17(24)20-18(14-19)6-3-2-4-7-18)23-10-8-22(9-11-23)13-16-5-12-25-21-16/h5,12,15H,2-4,6-11,13H2,1H3,(H,20,24)
• InChI Key： FKLOAIRZXDYRDN-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1CCN(CC2C=CON=2)CC1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 345.21647512g/mol
• Monoisotopic Mass: 345.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.4Ų

Additional information on N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide

Comprehensive Overview of N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide (CAS No. 1375851-81-2)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide (CAS No. 1375851-81-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a cyanocyclohexyl moiety with a piperazine backbone and an oxazole ring, making it a versatile candidate for various pharmacological applications. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in modulating specific biological pathways, particularly in the context of neurological and metabolic disorders.

The structural complexity of N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide offers multiple sites for molecular interactions, which is a key factor driving its exploration in drug design. The presence of the piperazine ring, a common pharmacophore in CNS-active drugs, suggests potential applications in targeting neurotransmitter systems. Meanwhile, the oxazole moiety is known for its role in enhancing bioavailability and metabolic stability, addressing one of the critical challenges in modern drug development. These attributes align with current industry trends, where small molecule therapeutics and precision medicine are dominating research agendas.

From a synthetic chemistry perspective, the preparation of CAS No. 1375851-81-2 involves multi-step organic transformations, often requiring optimized conditions to achieve high yields and purity. The cyanocyclohexyl group, for instance, introduces steric considerations that must be carefully managed during synthesis. Recent advancements in flow chemistry and catalysis have provided new avenues for scaling up production, a topic frequently searched by professionals in pharmaceutical manufacturing forums. Additionally, the compound's ADME (Absorption, Distribution, Metabolism, Excretion) properties are under investigation, as these parameters are crucial for determining its suitability as a drug candidate.

The pharmacological potential of N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide is further highlighted by its relevance to neurodegenerative diseases, a hot topic in biomedical research. With growing global attention on conditions like Alzheimer's and Parkinson's, compounds exhibiting neuroprotective or neuroregenerative properties are in high demand. Preliminary studies suggest that this molecule may interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, though detailed mechanistic studies are still ongoing. Such findings resonate with the increasing public interest in brain health and cognitive enhancers, as reflected in search engine analytics.

Another area where CAS No. 1375851-81-2 is gaining traction is in the field of oncology research. The oxazole-piperazine scaffold has been previously linked to anticancer activity, particularly in inhibiting protein-protein interactions critical for tumor growth. While this compound is not yet classified as a therapeutic agent, its structural analogs have shown promise in early-stage trials, fueling speculation about its potential utility. This aligns with the surge in searches for targeted cancer therapies and small molecule inhibitors, underscoring the compound's timeliness in scientific discourse.

Quality control and analytical characterization of N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide are equally critical aspects. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its identity and purity, topics frequently queried by analytical chemists. The compound's stability under various storage conditions is also a subject of practical importance, especially for laboratories handling high-value research chemicals. These operational considerations are often overlooked in discussions but are vital for ensuring reproducible research outcomes.

In conclusion, N-(1-cyanocyclohexyl)-2-{4-[(1,2-oxazol-3-yl)methyl]piperazin-1-yl}propanamide represents a compelling case study in contemporary drug discovery. Its multifaceted chemical architecture bridges several therapeutic areas, while its synthetic challenges and analytical nuances offer rich ground for scientific inquiry. As the pharmaceutical industry continues to prioritize molecular diversity and mechanistic novelty, compounds like this will undoubtedly remain at the forefront of research efforts, answering both scientific questions and public health needs.